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Compound of Interest

Compound Name: Flupyrimin

Cat. No.: B15616513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flupyrimin is a novel insecticide classified as a pyridylidene derivative, demonstrating high

efficacy against various rice pests, notably the brown planthopper (Nilaparvata lugens). Its

unique mode of action as a competitive modulator of the nicotinic acetylcholine receptor

(nAChR) provides an effective tool for managing populations resistant to conventional

insecticides. This document outlines the recommended dosage, detailed experimental

protocols for efficacy testing, and the mode of action of Flupyrimin for research and

developmental purposes.

Mode of Action
Flupyrimin acts as an antagonist at the insect nicotinic acetylcholine receptor (nAChR). Unlike

neonicotinoid insecticides that are agonists of nAChRs, Flupyrimin competitively binds to the

receptor, blocking the binding of the natural neurotransmitter, acetylcholine (ACh). This

disruption of cholinergic neurotransmission in the central nervous system of the insect leads to

paralysis and subsequent death.
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Caption: Flupyrimin acts as a nAChR antagonist, blocking acetylcholine binding and

preventing nerve signal transduction.

Recommended Dosage and Application
For field applications, a formulation of Flupyrimin 10% SC is commonly used. The

recommended dosage for the control of brown planthopper in rice is 400 ml per acre. This

translates to an active ingredient application rate of approximately 100 grams per hectare.

Dosage may be adjusted based on infestation levels and local environmental conditions.

Quantitative Data for Efficacy Assessment
The following tables summarize key quantitative metrics for evaluating the efficacy of

Flupyrimin against Nilaparvata lugens. At present, specific peer-reviewed LC50 and LD50

values for Flupyrimin are not widely available in the public domain. The provided protocols can

be utilized to determine these values.

Table 1: Lethal Concentration (LC50) of Flupyrimin against Nilaparvata lugens

Bioassay
Method

Instar/Stage
LC50 (mg/L or
ppm)

Exposure Time
(hours)

Source

Rice Stem

Dipping

3rd Instar

Nymphs

Data not

available
72 --INVALID-LINK--

Table 2: Lethal Dose (LD50) of Flupyrimin against Nilaparvata lugens

Bioassay
Method

Instar/Stage
LD50
(ng/insect)

Observation
Time (hours)

Source

Topical

Application
Adult Females

Data not

available
48 --INVALID-LINK--

Experimental Protocols
Detailed methodologies for determining the efficacy of Flupyrimin against the brown

planthopper are provided below. These protocols are essential for generating reliable and
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reproducible data for research and registration purposes.

Protocol 1: Rice Stem Dipping Bioassay for LC50
Determination
This method is used to evaluate the toxicity of insecticides to sap-sucking insects like the

brown planthopper through both contact and systemic action.
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Caption: Workflow for determining the LC50 of Flupyrimin against brown planthopper using

the rice stem dipping method.

Technical grade Flupyrimin

Acetone (for stock solution)

Triton X-100 or similar non-ionic surfactant

Distilled water

Rice seedlings (susceptible variety, e.g., TN1), 3-4 leaf stage

Glass test tubes or vials

Cotton plugs or fine mesh for covering tubes

Micropipettes

Glass beakers

Third instar nymphs of Nilaparvata lugens

Growth chamber or incubator

Preparation of Test Solutions:

Prepare a stock solution of Flupyrimin (e.g., 1000 mg/L) in acetone.

Prepare a series of at least five graded concentrations by diluting the stock solution with

distilled water containing a surfactant (e.g., 0.05% Triton X-100).

A control solution should be prepared with distilled water and surfactant only.

Treatment of Rice Stems:

Bundle 2-3 rice seedlings together.
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Dip the stems and leaves into the respective test solutions for 30 seconds with gentle

agitation.

Allow the treated seedlings to air-dry for approximately 1-2 hours.

Insect Infestation:

Place the air-dried, treated rice stems individually into test tubes containing a small

amount of water or a 1% agar solution to maintain turgidity.

Carefully introduce 10 to 15 third-instar brown planthopper nymphs into each test tube

using a fine brush.

Seal the tubes with cotton plugs or a fine mesh to allow for air circulation while preventing

escape.

Each concentration and the control should have at least three replicates.

Incubation and Observation:

Maintain the test tubes in a growth chamber at 25 ± 1°C, with a relative humidity of >70%

and a photoperiod of 16:8 (L:D).

Record the number of dead insects at 24, 48, and 72 hours after infestation. An insect is

considered dead if it is immobile when gently prodded with a fine brush.

Data Analysis:

Correct the mortality data for control mortality using Abbott's formula if necessary.

Calculate the LC50 value and its 95% confidence limits using probit analysis.

Protocol 2: Topical Application Bioassay for LD50
Determination
This method is used to determine the contact toxicity of an insecticide by applying a precise

dose directly onto the insect's body.
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Technical grade Flupyrimin

Acetone

Micro-applicator capable of delivering precise droplets (e.g., 0.2 µL)

Microsyringes

Adult female brown planthoppers (2-3 days old)

CO2 for anesthetizing insects

Petri dishes lined with filter paper

Fresh rice seedlings as a food source

Preparation of Dosing Solutions:

Dissolve technical grade Flupyrimin in acetone to prepare a stock solution.

Prepare a series of at least five concentrations for dosing.

Insect Handling and Dosing:

Anesthetize the adult female brown planthoppers with CO2 for a short period (10-15

seconds).

Using a micro-applicator, apply a single, precise droplet (e.g., 0.2 µL) of the insecticide

solution to the dorsal thorax of each anesthetized insect.

The control group should be treated with acetone only.

Each concentration and the control should be replicated at least three times, with 15-20

insects per replicate.

Post-Treatment Maintenance:

After application, transfer the treated insects to petri dishes containing fresh rice seedlings

for food.
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Maintain the petri dishes in a growth chamber under the same conditions as the rice stem

dipping bioassay.

Mortality Assessment:

Record mortality at 24 and 48 hours post-treatment.

Data Analysis:

Calculate the LD50 value (in ng/insect) and its 95% confidence limits using probit analysis.

Protocol 3: Field Efficacy Trial
This protocol provides a general framework for conducting field trials to evaluate the efficacy of

a Flupyrimin 10% SC formulation against brown planthopper in a rice paddy.
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Select Trial Site with
History of BPH Infestation

Design Experimental Layout
(e.g., Randomized Block Design)
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To cite this document: BenchChem. [Application Notes and Protocols for Flupyrimin in Brown
Planthopper (Nilaparvata lugens) Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616513#recommended-dosage-of-flupyrimin-for-
brown-planthopper-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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